Cas no 2034265-15-9 (1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]-2-thiophen-2-ylethanone)

• Product Name: 1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]-2-thiophen-2-ylethanone
• CAS No: 2034265-15-9
• MF: C₁₇H₁₆N₄OS
• MW: 324.400141716003
• CID: 5378469
• Update Time: 2025-05-19

1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]-2-thiophen-2-ylethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]-2-thiophen-2-ylethanone

• Inchi： 1S/C17H16N4OS/c22-16(17-7-4-8-23-17)12-20-9-14(10-20)21-11-15(18-19-21)13-5-2-1-3-6-13/h1-8,11,14H,9-10,12H2
• InChI Key： GHJLWJPYNMPJEK-UHFFFAOYSA-N
• SMILES： C(N1CC(N2C=C(C3=CC=CC=C3)N=N2)C1)C(=O)C1SC=CC=1

Additional information on 1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]-2-thiophen-2-ylethanone

Professional Introduction to Compound with CAS No. 2034265-15-9 and Product Name: 1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]-2-thiophen-2-ylethanone

The compound with the CAS number 2034265-15-9 and the product name 1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]-2-thiophen-2-ylethanone represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both azetidine and thiophene moieties in its structure suggests a unique combination of pharmacophoric elements that may contribute to its biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The azetidine ring is a key structural feature that can influence the compound's pharmacokinetic properties, while the thiophene moiety often contributes to binding affinity and metabolic stability. The integration of these components with a phenyltriazole group further enhances the molecular complexity, potentially leading to enhanced efficacy and selectivity in biological targets.

One of the most compelling aspects of this compound is its potential role as a scaffold for drug discovery. The 1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]-2-thiophen-2-ylethanone structure has been investigated for its interactions with various biological targets, including enzymes and receptors involved in critical disease pathways. Preliminary computational studies suggest that this molecule may exhibit inhibitory activity against certain enzymes, making it a promising candidate for further exploration.

In the context of modern drug development, the synthesis and optimization of such complex molecules are often challenging but highly rewarding. The azetidine-thiophene-triazole triad presents a unique set of synthetic challenges that require careful consideration of reaction conditions and protecting group strategies. However, advancements in synthetic methodologies have made it increasingly feasible to construct such intricate structures with high precision.

The thiophenyl group in particular has been extensively studied for its role in medicinal chemistry due to its ability to modulate electronic properties and enhance binding interactions. When combined with the azetidine ring, which is known for its flexibility and ability to adopt multiple conformations, the resulting molecule may exhibit a broad spectrum of biological activities. This structural versatility makes it an attractive candidate for further investigation.

Current research in this area is focused on elucidating the mechanism of action of such compounds and identifying potential therapeutic applications. The phenyltriazole moiety, for instance, has been shown to interact with specific binding pockets in target proteins, suggesting that it could be used to develop drugs with high specificity. Additionally, the thiophene ring may contribute to metabolic stability, which is crucial for drug candidates intended for clinical use.

The synthesis of 1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]-2-thiophen-2-ylethanone involves multiple steps, each requiring careful optimization to ensure high yield and purity. Recent advances in catalytic methods have enabled more efficient routes to complex heterocyclic systems, reducing the need for harsh conditions and minimizing byproduct formation. These improvements have not only streamlined the synthesis process but also made it more environmentally sustainable.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential binding modes of this compound with biological targets. Molecular docking studies suggest that it may interact with enzymes involved in inflammatory pathways, making it a candidate for therapeutic intervention in related diseases. Such insights are invaluable for guiding experimental efforts and prioritizing compounds for further testing.

The integration of machine learning algorithms into drug discovery has also accelerated the process of identifying promising candidates like this one. Predictive models can analyze large datasets to identify structural features that correlate with biological activity, allowing researchers to focus on molecules with the highest potential. This approach has significantly reduced the time required to move from initial design to lead optimization.

In conclusion, the compound with CAS number 2034265-15-9 and product name 1-[3-(4-phenyltriazol-1-yl)azetidin-1-y]l]-2-thiophen--ylethanone represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As synthetic methodologies continue to improve and computational tools become more sophisticated, compounds like this one are likely to play an increasingly important role in the discovery of new therapeutic agents.